![molecular formula C14H11BrFNOS B8446600 N1-[3-(methylsulfanyl)phenyl]-4-bromo-2-fluorobenzamide](/img/structure/B8446600.png)
N1-[3-(methylsulfanyl)phenyl]-4-bromo-2-fluorobenzamide
Description
N1-[3-(methylsulfanyl)phenyl]-4-bromo-2-fluorobenzamide is a useful research compound. Its molecular formula is C14H11BrFNOS and its molecular weight is 340.21 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C14H11BrFNOS |
|---|---|
Molecular Weight |
340.21 g/mol |
IUPAC Name |
4-bromo-2-fluoro-N-(3-methylsulfanylphenyl)benzamide |
InChI |
InChI=1S/C14H11BrFNOS/c1-19-11-4-2-3-10(8-11)17-14(18)12-6-5-9(15)7-13(12)16/h2-8H,1H3,(H,17,18) |
InChI Key |
GVWHMUNIEMSTIP-UHFFFAOYSA-N |
Canonical SMILES |
CSC1=CC=CC(=C1)NC(=O)C2=C(C=C(C=C2)Br)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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